3-Dimethoxymethyl-5-methyl-1H-[1,2,4]triazole

• IUPAC Name: 3-(dimethoxymethyl)-5-methyl-1H-1,2,4-triazole
• InChI: InChI=1S/C6H11N3O2/c1-4-7-5(9-8-4)6(10-2)11-3/h6H,1-3H3,(H,7,8,9)
• InChI Key: KSXJDYDQFBBCLZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=NN1)C(OC)OC
• Molecular Formula: C6H11N3O2
• Molecular Weight: 157.17 g/mol

Description

“3-Dimethoxymethyl-5-methyl-1H-[1,2,4]triazole” is a chemical compound with the molecular formula C6H11N3O2. It has a molecular weight of 157.17.

Synthesis Analysis

The synthesis of 1,2,4-triazole derivatives has been a subject of extensive research. Various synthetic methodologies have been developed, providing access to a wide range of 1,2,4-triazole via multistep synthetic routes.

Molecular Structure Analysis

The molecular structure of “3-Dimethoxymethyl-5-methyl-1H-[1,2,4]triazole” can be analyzed using spectroscopic techniques.

Chemical Reactions Analysis

1,2,4-Triazoles are unique heterocyclic compounds present in an array of pharmaceuticals and biologically important compounds used in drug-discovery studies. They have found broad applications in drug discovery, organic synthesis, polymer chemistry, supramolecular chemistry, bioconjugation, chemical biology, fluorescent imaging, and materials science.

Physical And Chemical Properties Analysis

The predicted boiling point of “3-Dimethoxymethyl-5-methyl-1H-[1,2,4]triazole” is 282.6±30.0 °C, and its predicted density is 1.179±0.06 g/cm3. The predicted pKa value is 10.47±0.40.

Scientific Research Applications

Synthesis and Structural Analysis

The synthesis of triazole derivatives, including structures related to "3-Dimethoxymethyl-5-methyl-1H-[1,2,4]triazole," has been a focus of research due to their potential pharmacological properties. For instance, the synthesis and crystal structure analysis of triazole derivatives reveal insights into their molecular configuration and potential as building blocks for more complex compounds with desired biological activities (Xu et al., 2006). The characterization of these compounds through crystallography provides a foundation for understanding their chemical behavior and reactivity.

Chemical Reactivity and Modifications

Research on the acylation of 5-Amino-1H-1,2,4-triazoles demonstrates the chemical versatility of triazole derivatives, which can be modified to achieve specific functional properties. The study of acylation reactions contributes to the broader understanding of chemical reactivity and the potential for creating triazole-based compounds with tailored characteristics (Winkler & Kristinsson, 1983).

Molecular Docking and Anticancer Activity

The exploration of triazole derivatives for anticancer activity through molecular docking studies indicates their potential in medicinal chemistry. Specifically, the structural analysis and docking studies of certain triazole compounds highlight their interaction with cancer-related targets, suggesting a pathway for developing new anticancer agents (Kaczor et al., 2013). This research avenue demonstrates the compound's relevance in the quest for novel therapeutic options.

Antiallergic Properties

Further investigations into the antiallergic properties of triazole derivatives underscore their pharmacological potential. Studies focusing on the synthesis and evaluation of triazole compounds for antiallergic activity provide insights into their mechanism of action and potential application in treating allergic conditions (Buckle et al., 1983).

Mechanism of Action

The mechanism of action of 1,2,4-triazole derivatives is often related to their ability to form hydrogen bonds with different targets, which leads to the improvement of pharmacokinetics, pharmacological, and toxicological properties.